5-Methoxypyrazine-2,3-dicarbonitrile

• Molecular Formula: C7H4N4O
• Molecular Weight: 160.13 g/mol
• IUPAC Name: 5-methoxypyrazine-2,3-dicarbonitrile
• InChI: InChI=1S/C7H4N4O/c1-12-7-4-10-5(2-8)6(3-9)11-7/h4H,1H3
• InChI Key: ULBOSMFXVAUSSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C(=N1)C#N)C#N
• CAS No.: 72111-80-9

Description

5-Methoxypyrazine-2,3-dicarbonitrile is a nitrogen-containing heterocyclic compound with the molecular formula C7H4N4O. It is a derivative of pyrazine, a class of compounds known for their diverse biological activities and applications in various fields such as pharmaceuticals, agriculture, and materials science .

Preparation Methods

5-Methoxypyrazine-2,3-dicarbonitrile can be synthesized through several methods. One common synthetic route involves the reaction of alkyl isocyanides with aryl or alkyl carbonyl chlorides, followed by the addition of diaminomaleonitrile . This method yields the desired pyrazine derivative in good to moderate yields. Industrial production methods may involve similar synthetic routes but optimized for large-scale production to ensure higher yields and purity.

Chemical Reactions Analysis

5-Methoxypyrazine-2,3-dicarbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can convert the nitrile groups to amines or other functional groups.

Substitution: The methoxy group and nitrile groups can participate in nucleophilic substitution reactions, leading to the formation of various substituted pyrazine derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like amines or thiols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-Methoxypyrazine-2,3-dicarbonitrile has several scientific research applications:

Biology: The compound exhibits antimicrobial and antifungal activities, making it a candidate for developing new antimicrobial agents.

Medicine: Due to its biological activities, it is studied for potential therapeutic applications, including anticancer and antiviral properties.

Industry: The compound’s unique chemical properties make it useful in the development of new materials with specific functionalities.

Mechanism of Action

The mechanism of action of 5-Methoxypyrazine-2,3-dicarbonitrile involves its interaction with various molecular targets and pathways. The compound’s nitrogen atoms and nitrile groups can form hydrogen bonds and other interactions with biological molecules, affecting their function. For example, it may inhibit specific enzymes or disrupt cellular processes, leading to its antimicrobial or anticancer effects .

Comparison with Similar Compounds

5-Methoxypyrazine-2,3-dicarbonitrile can be compared with other similar compounds, such as:

5-Amino-6-chloro-2,3-dicyanopyrazine: This compound has similar nitrile groups but differs in the presence of an amino and chloro group instead of a methoxy group.

5-Hydroxypyrazine-2,3-dicarbonitrile: This compound has a hydroxyl group instead of a methoxy group, leading to different chemical and biological properties.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical reactivity and biological activity compared to its analogs.